Cas no 1060806-71-4 (4-Fluoro-2-methoxynicotinic acid)
4-Fluoro-2-methoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-FLUORO-2-METHOXYNICOTINIC ACID
- 4-Fluoro-2-methoxypyridine-3-carboxylic acid
- AB67029
- AK549307
- 4-Fluoro-2-methoxy-nicotinic acid
- DB-426573
- AC-33286
- 1060806-71-4
- 4-FLUORO-2-METHOXYNICOTINICACID
- 4-Fluoro-2-methoxy-3-pyridinecarboxylic acid
- D93132
- DS-19492
- SY271475
- SCHEMBL25068658
- AKOS023833005
- CS-0173723
- MFCD13188735
- 4-Fluoro-2-methoxynicotinic acid
-
- MDL: MFCD13188735
- Inchi: 1S/C7H6FNO3/c1-12-6-5(7(10)11)4(8)2-3-9-6/h2-3H,1H3,(H,10,11)
- InChI Key: ORHZNDYRRYQHDK-UHFFFAOYSA-N
- SMILES: FC1C=CN=C(C=1C(=O)O)OC
Computed Properties
- Exact Mass: 171.03317122g/mol
- Monoisotopic Mass: 171.03317122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4
- XLogP3: 0.8
Experimental Properties
- Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 263.6±35.0 ºC (760 Torr),
- Flash Point: 113.2±25.9 ºC,
- Solubility: Slightly soluble (13 g/l) (25 º C),
4-Fluoro-2-methoxynicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM247566-1g |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 97% | 1g |
$879 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F15681-1g |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 1g |
12474.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F15681-250mg |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 250mg |
4158.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F15681-100mg |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 100mg |
2078.0CNY | 2021-07-10 | ||
| Chemenu | CM247566-1g |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 97% | 1g |
$879 | 2022-06-14 | |
| eNovation Chemicals LLC | D954918-100mg |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 97% | 100mg |
$315 | 2023-05-17 | |
| Alichem | A029005699-250mg |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 95% | 250mg |
$1009.40 | 2023-09-04 | |
| Alichem | A029005699-500mg |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 95% | 500mg |
$1752.40 | 2023-09-04 | |
| Alichem | A029005699-1g |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 95% | 1g |
$3068.70 | 2023-09-04 | |
| Frontier Specialty Chemicals | F15681-100 mg |
4-Fluoro-2-methoxynicotinic acid |
1060806-71-4 | 100mg |
$ 158.00 | 2022-11-04 |
4-Fluoro-2-methoxynicotinic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-Fluoro-2-methoxynicotinic acid
Professional Introduction to 4-Fluoro-2-methoxynicotinic Acid (CAS No. 1060806-71-4)
4-Fluoro-2-methoxynicotinic acid, identified by the chemical identifier CAS No. 1060806-71-4, is a fluorinated nicotinic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the broader class of nicotinamide-related molecules, which are well-documented for their biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a methoxy group on the nicotinic acid backbone imparts unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.
The structural features of 4-Fluoro-2-methoxynicotinic acid contribute to its distinct reactivity and interaction with biological targets. The fluorine atom, being highly electronegative, can influence the electronic distribution of the molecule, thereby affecting its binding affinity and metabolic stability. Additionally, the methoxy group introduces a hydrophobic moiety that can enhance solubility and bioavailability, critical factors in drug development. These structural attributes have positioned 4-Fluoro-2-methoxynicotinic acid as an intriguing subject for synthetic modifications and pharmacological investigations.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nicotinic acid derivatives. The fluorine-containing heterocycles, in particular, have been extensively studied due to their ability to modulate enzyme activity and receptor binding. 4-Fluoro-2-methoxynicotinic acid has been explored in several preclinical studies for its potential role in modulating inflammatory pathways and metabolic disorders. Its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been of particular interest, suggesting its utility in developing anti-inflammatory agents.
One of the most compelling aspects of 4-Fluoro-2-methoxynicotinic acid is its versatility in chemical synthesis. The presence of both the fluoro and methoxy functional groups provides multiple sites for further derivatization, allowing chemists to tailor the molecule’s properties for specific biological targets. Recent advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of 4-Fluoro-2-methoxynicotinic acid, opening up new avenues for drug design. These synthetic strategies include transition-metal-catalyzed cross-coupling reactions, which have been instrumental in introducing additional functional groups while maintaining structural integrity.
The pharmacological profile of 4-Fluoro-2-methoxynicotinic acid has been thoroughly investigated in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of key enzymes involved in pain signaling and inflammation. The fluorine atom’s ability to enhance binding affinity has been particularly noted in interactions with COX-2, a major target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the methoxy group has been shown to improve metabolic stability, reducing the likelihood of rapid degradation within the body.
Emerging research also highlights the role of 4-Fluoro-2-methoxynicotinic acid in modulating metabolic pathways associated with diabetes and obesity. The compound has been observed to influence glucose metabolism by interacting with mitochondrial enzymes and enhancing insulin sensitivity. These findings align with the growing interest in nicotinamide derivatives as potential treatments for metabolic disorders. Furthermore, preliminary data suggest that 4-Fluoro-2-methoxynicotinic acid may have neuroprotective properties, making it a candidate for investigating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.
The synthesis of 4-Fluoro-2-methoxynicotinic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include fluorination reactions at the 4-position of nicotinic acid derivatives, followed by methoxylation at the 2-position. Recent improvements in fluorination techniques have enabled more selective and efficient introduction of fluorine atoms, reducing unwanted side reactions. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.
The pharmacokinetic properties of 4-Fluoro-2-methoxynicotinic acid are another area of active investigation. Studies have shown that the compound exhibits moderate oral bioavailability, with a reasonable half-life allowing for once-daily dosing scenarios. The presence of both fluoro and methoxy groups influences its absorption, distribution, metabolism, and excretion (ADME) profile, making it an attractive candidate for further development. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and minimizing potential adverse effects.
In conclusion,4-Fluoro-2-methoxynicotinic acid (CAS No. 1060806-71-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including anti-inflammatory treatments, metabolic disorders, and neuroprotection. Ongoing research continues to uncover new insights into its mechanism of action and synthetic possibilities, positioning it as a cornerstone compound for future drug development efforts.
1060806-71-4 (4-Fluoro-2-methoxynicotinic acid) Related Products
- 1261911-57-2(5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid)
- 1214381-65-3(5-(2-Fluorophenyl)-2-methoxynicotinic acid)
- 884494-82-0(5-fluoro-2-methoxypyridine-3-carboxylic acid)
- 1261922-61-5(2-Methoxy-5-(2,4,6-trifluorophenyl)nicotinic acid)
- 1261925-14-7(5-(4-Carboxy-3-fluorophenyl)-2-methoxynicotinic acid)
- 1060806-69-0(4-FLUORO-6-METHOXY-NICOTINIC ACID)
- 1261911-49-2(5-(2-Fluoro-4-methylphenyl)-2-methoxynicotinic acid)
- 1261989-18-7(5-(2-Fluoro-5-methylphenyl)-2-methoxynicotinic acid)
- 1261906-25-5(5-(4-Fluoro-3-methoxycarbonylphenyl)-2-methoxynicotinic acid)
- 1261927-50-7(5-(4-Fluoro-3-methylphenyl)-2-methoxynicotinic acid)